Cas no 1420994-90-6 (4-(Tert-butyl)-5-(chloromethyl)oxazole)

• Product Name: 4-(Tert-butyl)-5-(chloromethyl)oxazole
• CAS No: 1420994-90-6
• MF: C₈H₁₂ClNO
• MW: 173.639981269836
• CID: 2182610
• Update Time: 2023-08-06

4-(Tert-butyl)-5-(chloromethyl)oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(Tert-butyl)-5-(chloromethyl)oxazole
• AM99990

• Inchi： 1S/C8H12ClNO/c1-8(2,3)7-6(4-9)11-5-10-7/h5H,4H2,1-3H3
• InChI Key： NRNSMDQTURHDPJ-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(C)(C)C)N=CO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 133
• Topological Polar Surface Area: 26